rac Carbovir Diphosphate Triammonium Salt

• CAS No.: 144606-03-1
• Molecular Formula: C18H14N4S
• Molecular Weight: 318.398
• IUPAC Name: 4-(3-methylphenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C18H14N4S/c1-11-4-2-5-12(10-11)16-17(23-18(19)22-16)15-8-7-13-14(21-15)6-3-9-20-13/h2-10H,1H3,(H2,19,22)
• InChI Key: DKLCXLVLUXDLJI-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=C(SC(=N2)N)C3=NC4=C(C=C3)N=CC=C4
• Synonyms: Diphosphoric Acid rel-Mono[[(1R,4S)-4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-cyclopenten-1-yl]methyl] Ester Triammonium Salt; Diphosphoric Acid cis-(±)-[4-(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-cyclopenten-1-yl]methyl Ester Triammonium Salt

Description

rac Carbovir Diphosphate Triammonium Salt: is a phosphorylated metabolite of the antiretroviral agent Carbovir. It is categorized under carbohydrates, nucleosides, and nucleotides, specifically unmodified nucleotides. The compound has a molecular formula of C11H15N5O8P2 and a molecular weight of 407.21.

Preparation Methods

The synthesis of rac Carbovir Diphosphate Triammonium Salt involves the phosphorylation of Carbovir. The process is typically carried out in a cGMP synthesis workshop, ensuring high purity and quality. The reaction conditions include the use of cleanroom environments ranging from Class 100 to Class 100,000. Industrial production methods focus on scaling up the synthesis while maintaining stringent quality control measures.

Chemical Reactions Analysis

rac Carbovir Diphosphate Triammonium Salt undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles.

Scientific Research Applications

rac Carbovir Diphosphate Triammonium Salt has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry for the study of nucleotides.

Biology: The compound is utilized in biochemical assays to study enzyme kinetics and nucleotide metabolism.

Medicine: As a metabolite of Carbovir, it plays a role in antiretroviral therapy research, particularly in the inhibition of HIV replication.

Industry: The compound is used in the production of high-purity nucleotides for various industrial applications.

Mechanism of Action

rac Carbovir Diphosphate Triammonium Salt exerts its effects primarily through the inhibition of HIV reverse transcriptase. The compound is metabolized to its active triphosphate form, which competes with natural nucleotides for incorporation into viral DNA. This incorporation results in chain termination and inhibition of viral replication. The molecular targets include HIV reverse transcriptase and the pathways involved in nucleotide metabolism .

Comparison with Similar Compounds

rac Carbovir Diphosphate Triammonium Salt can be compared with other similar compounds such as:

Carbovir Monophosphate: An organic phosphate that is the 5’-monophosphate of Carbovir.

(1S,4R)-rel-4-[(2,5-Diamino-6-chloro-4-pyrimidinyl)amino]-2-cyclopentene-1-methanol: A related compound with similar structural features.

(1R,4S)-rel-4-(Acetylamino)-2-cyclopentene-1-carboxylic Acid Methyl Ester: Another structurally related compound.

This compound is unique due to its specific phosphorylation pattern and its role as a metabolite of Carbovir, which is crucial in antiretroviral therapy research.